Cas no 121582-52-3 (Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate)

• Product Name: Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate
• CAS No: 121582-52-3
• MF: C₁₄H₁₆N₂O₆
• MW: 308.286643981934
• CID: 203608
• PubChem ID: 135417168
• Update Time: 2025-04-19

Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(2-(4-methoxyphenyl)hydrazono)-3-oxopentanedioate
• dimethyl 2-[(4-methoxyphenyl)hydrazinylidene]-3-oxopentanedioate
• diMethyl 2-[2-(4-Methoxyphenyl)hydrazono]-3-oxopentanedioate
• Pentanedioic acid,2-[2-(4-methoxyphenyl)hydrazinylidene]-3-oxo-, 1,5-dimethyl ester
• DIMETHYL (2Z)-2-[(4-METHOXYPHENYL)HYDRAZINYLIDENE]-3-OXO-PENTANEDIOATE
• dimethyl 1-(4-methoxyphenyl)hydrazono-2-oxopropane-1,3-dicarboxylate
• A927298
• AKOS005069962
• Pentanedioic acid, 2-[2-(4-methoxyphenyl)hydrazinylidene]-3-oxo-, 1,5-dimethyl ester
• dimethyl (Z)-3-hydroxy-2-[(4-methoxyphenyl)diazenyl]pent-2-enedioate
• AKOS015851813
• DTXSID20382936
• 121582-52-3
• 2F-029
• MFCD07698581
• 1,5-dimethyl (2E)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]-3-oxopentanedioate
• Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate

• MDL： MFCD07698581
• Inchi： 1S/C14H16N2O6/c1-20-10-6-4-9(5-7-10)15-16-13(14(19)22-3)11(17)8-12(18)21-2/h4-7,17H,8H2,1-3H3/b13-11-,16-15+
• InChI Key： PKXPMSXVKXFGEF-LBYPNCLISA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=N/C(/C(=O)OC)=C(/CC(=O)OC)\O

Computed Properties

• Exact Mass: 308.10100
• Monoisotopic Mass: 308.100836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 2.3

Experimental Properties

• Density: 1.24
• Melting Point: 110-113°
• Boiling Point: 429.5°Cat760mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.532
• PSA: 103.29000
• LogP: 0.84130

Dimethyl 2-2-(4-methoxyphenyl)hydrazono-3-oxopentanedioate Security Information

• HazardClass：IRRITANT